2-(3-benzyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxopyrimido[5,4-b]indol-5-yl)-N-(3-ethylphenyl)acetamide
• InChI: InChI=1S/C27H24N4O2/c1-2-19-11-8-12-21(15-19)29-24(32)17-31-23-14-7-6-13-22(23)25-26(31)27(33)30(18-28-25)16-20-9-4-3-5-10-20/h3-15,18H,2,16-17H2,1H3,(H,29,32)
• InChI Key: CFRBVOVEPOGMQB-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)NC(=O)CN2C3=CC=CC=C3C4=C2C(=O)N(C=N4)CC5=CC=CC=C5
• Molecular Formula: C27H24N4O2
• Molecular Weight: 436.5 g/mol
• CAS No.: 1189992-42-4

Description

2-(3-benzyl-4-oxo-3H-pyrimido[5,4-b]indol-5(4H)-yl)-N-(3-ethylphenyl)acetamide is a useful research compound. Its molecular formula is C27H24N4O2 and its molecular weight is 436.515. The purity is usually 95%.
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Scientific Research Applications

Thiophene Analogues of Carcinogens

A study on thiophene analogues, which are structurally related to pyrimidine compounds, evaluated their potential carcinogenicity. These compounds were synthesized and assessed for their activity in vitro, providing insights into their chemical and biological behavior and highlighting the importance of in vitro predictions of potential carcinogenicity for new compounds (Ashby et al., 1978).

Zaleplon - A Sedative Hypnotic

Zaleplon, a non-benzodiazepine sedative hypnotic, has been studied for its clinical use in treating insomnia. While the structure differs from the queried compound, research into its pharmacodynamics and pharmacokinetics offers a template for understanding how structurally complex compounds can be developed and studied for therapeutic purposes (Heydorn, 2000).

Pyrrolobenzimidazoles in Cancer Treatment

The design, chemistry, and antitumor activity of pyrrolobenzimidazole derivatives have been reviewed, focusing on their cytotoxicity and antitumor efficacy. These studies provide a foundation for understanding how complex heterocyclic compounds can be utilized in cancer treatment, offering potential insights into similar applications for the compound (Skibo, 1998).

Advanced Oxidation Processes for Acetaminophen Degradation

Research on the degradation of acetaminophen highlights the use of advanced oxidation processes (AOPs) to treat pharmaceutical contaminants. Insights from this study can be extrapolated to understand the environmental implications and treatment strategies for various complex organic compounds (Qutob et al., 2022).

Biological Effects of Acetamide and Formamide Derivatives

A review on the toxicology of acetamide and formamide derivatives provides comprehensive insights into the biological consequences of exposure to these compounds. Such information could be relevant when considering the safety profile and biological impact of structurally or functionally related compounds (Kennedy, 2001).

Future Directions

Future research could focus on synthesizing this compound and studying its properties and potential biological activity. It could also involve modifying the structure to enhance its properties or activity.